Cas no 71772-35-5 (Methyl 6-Deoxy-3,4-O-isopropylidene-alpha-D-galactopyranoside)

• Product Name: Methyl 6-Deoxy-3,4-O-isopropylidene-alpha-D-galactopyranoside
• CAS No: 71772-35-5
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 548439
• Update Time: 2025-04-19

Methyl 6-Deoxy-3,4-O-isopropylidene-alpha-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl6-deoxy-3,4-O-(1-methylethylidene)-
• Methyl 6-Deoxy-3,4-O-isopropylidene-
• Methyl 6-Deoxy-3,4-O
• METHYL 6-DEOXY-3,4-O-ISOPROPYLIDENE-A-D-GALACTOPYRANOSIDE
• Methyl 6-Deoxy-3,4-O-isopropylidene-α-D-galactopyranoside
• (R)-Methyl 2-(2,2-dimethyl-1,3-dioxolan-4-yl)acetate
• methyl (3R)-3,4-isopropylidenedioxybutanoate
• methyl (R)-2-(2,2-dimethyl-1,3-dioxolan-4-yl)acetate
• Methyl (R)-2,2-dimethyl-1,3-dioxolane-4-acetate
• Methyl (R)-3,4-(isopropylidenedioxy)butyrate
• methyl 2-((4R)-2,2-dimethyl-1,3-dioxolan-4-yl)acetate
• Methyl 3,4-O-isopropylidene-3,4-dihydroxybutanoate
• Methyl 6-Deoxy-3,4-O-isopropylidene-alpha-D-galactopyranoside

• Inchi： 1S/C10H18O5/c1-5-7-8(15-10(2,3)14-7)6(11)9(12-4)13-5/h5-9,11H,1-4H3/t5?,6?,7-,8?,9-/m0/s1
• InChI Key： UONDNTMXANWPHZ-DUKYRCAJSA-N
• SMILES： O1C(C)(C)O[C@H]2C(C)O[C@@H](C(C12)O)OC

Computed Properties

• Exact Mass: 218.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• PSA: 57.15000
• LogP: 0.25860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans